2-{[(2-phenylpropyl)amino]carbonyl}cyclohexanecarboxylic acid

• IUPAC Name: 2-(2-phenylpropylcarbamoyl)cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C17H23NO3/c1-12(13-7-3-2-4-8-13)11-18-16(19)14-9-5-6-10-15(14)17(20)21/h2-4,7-8,12,14-15H,5-6,9-11H2,1H3,(H,18,19)(H,20,21)
• InChI Key: INZTYXSLGLFGIE-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1CCCCC1C(=O)O)C2=CC=CC=C2
• Molecular Formula: C17H23NO3
• Molecular Weight: 289.4 g/mol

Description

2-{[(2-phenylpropyl)amino]carbonyl}cyclohexanecarboxylic acid, also known as PACCA, is a synthetic compound that has gained attention in the scientific community for its potential therapeutic applications. PACCA is a cyclic amino acid derivative that has been shown to have beneficial effects on various physiological and biochemical processes.

Mechanism of Action

The exact mechanism of action of 2-{[(2-phenylpropyl)amino]carbonyl}cyclohexanecarboxylic acid is not fully understood, but it is believed to work by inhibiting the production of inflammatory cytokines and reducing oxidative stress. 2-{[(2-phenylpropyl)amino]carbonyl}cyclohexanecarboxylic acid has also been shown to increase the production of neurotrophic factors, which promote the growth and survival of neurons.
Biochemical and Physiological Effects:
2-{[(2-phenylpropyl)amino]carbonyl}cyclohexanecarboxylic acid has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation, oxidative stress, and cell death in various tissues. 2-{[(2-phenylpropyl)amino]carbonyl}cyclohexanecarboxylic acid has also been shown to improve cognitive function and memory in animal models, suggesting that it may have potential as a treatment for neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of 2-{[(2-phenylpropyl)amino]carbonyl}cyclohexanecarboxylic acid is that it is relatively easy to synthesize and purify, making it a useful compound for laboratory experiments. However, one limitation of 2-{[(2-phenylpropyl)amino]carbonyl}cyclohexanecarboxylic acid is that its mechanism of action is not fully understood, which makes it difficult to design experiments to test its efficacy in treating specific conditions.

Future Directions

There are several potential future directions for research on 2-{[(2-phenylpropyl)amino]carbonyl}cyclohexanecarboxylic acid. One area of interest is the development of 2-{[(2-phenylpropyl)amino]carbonyl}cyclohexanecarboxylic acid-based drugs for the treatment of inflammatory and neurological disorders. Another area of interest is the investigation of the mechanisms underlying 2-{[(2-phenylpropyl)amino]carbonyl}cyclohexanecarboxylic acid's effects on inflammation and neuroprotection. Further research is also needed to determine the optimal dosage and administration of 2-{[(2-phenylpropyl)amino]carbonyl}cyclohexanecarboxylic acid for therapeutic use.

Scientific Research Applications

2-{[(2-phenylpropyl)amino]carbonyl}cyclohexanecarboxylic acid has been the subject of several scientific studies due to its potential therapeutic applications. Research has shown that 2-{[(2-phenylpropyl)amino]carbonyl}cyclohexanecarboxylic acid has anti-inflammatory properties and may be effective in treating conditions such as arthritis and other inflammatory diseases. 2-{[(2-phenylpropyl)amino]carbonyl}cyclohexanecarboxylic acid has also been shown to have neuroprotective effects and may be useful in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.